Butyl methacrylate

Specification

• Description: N-butyl methacrylate appears as a clear colorless liquid. Flash point 130°F. Less dense (7.5 lb / gal) than water and insoluble in water. Hence floats on water. Vapors heavier than air. Used to make resins adhesives, and oil additives.
• CAS No.: 97-88-1
• Molecular Formula: C8H14O2; CH2C(CH3)COO(CH2)3CH3; C8H14O2
• Molecular Weight: 142.2 g/mol
• IUPAC Name: butyl 2-methylprop-2-enoate
• Standard InChI: InChI=1S/C8H14O2/c1-4-5-6-10-8(9)7(2)3/h2,4-6H2,1,3H3
• Standard InChI Key: SOGAXMICEFXMKE-UHFFFAOYSA-N
• Impurities: Typical impurities include Methyl acrylic acid (MAA) (CAS 79-41-4) or MMA (CAS 80-62-6) (depending whether the direct esterification or trans-esterification route is used), the unreacted alcohol and water.
• SMILES: CCCCOC(=O)C(=C)C
• Canonical SMILES: CCCCOC(=O)C(=C)C
• Boiling Point: 326.3 to 338.9 °F at 760 mm Hg (NTP, 1992); 160.0 °C; 160 °C; 163 °C
• Colorform: Colorless liquid
• Flash Point: 126 °F (NTP, 1992); 126 °F (52 °C) (open cup); 50 °C c.c.
• Melting Point: less than -58 °F (NTP, 1992); -75.0 °C; freezing point: less than -75 °C; -50 °C